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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653

An In-depth Technical Guide to the Physical Properties of Diethyl Glutaconate (Liquid Form)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of the
liquid form of diethyl glutaconate. The information is presented to support research,
development, and quality control activities involving this compound. All quantitative data is

summarized for clarity, and detailed experimental protocols based on recognized standards are
provided.

Core Physical Properties

Diethyl glutaconate, in its liquid state, exhibits a range of physical characteristics that are
crucial for its handling, application, and integration into various chemical processes.

Data Presentation

The table below summarizes the essential physical properties of liquid diethyl glutaconate,
compiled from various chemical data sources.
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Physical Property Value Units Notes
N ) At atmospheric
Boiling Point 236 - 238 °C
pressure.
510.20[1] K
Density 1.053 g/mL At 25 °C.
) At 20 °C with respect
Refractive Index 1.446 n20/D
to the sodium D-line.
_ Determined by the
Flash Point 113 °C
closed cup method.
Molecular Weight 186.21[1] g/mol
At standard
Form Liquid - temperature and
pressure.
Thisis a
computationally
predicted value using
the Joback Method
and should be used
Melting Point 330.43 (57.28) K (°C) with caution as diethyl
glutaconate is a liquid
at room temperature.
[1] An experimentally
determined value is
not readily available.
- Predicted using the
Water Solubility -1.17 log10(mol/L) )
Crippen Method.[1]
Octanol/Water _ _
- o Predicted using the
Partition Coefficient 1.059 - )
Crippen Method.[1]
(logP)
Experimental Protocols
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The following sections detail the standard methodologies for determining the key physical
properties of liquid diethyl glutaconate. These protocols are based on internationally
recognized ASTM standards to ensure accuracy and reproducibility.

Boiling Point Determination (ASTM D1078)

The boiling point of diethyl glutaconate is determined using the Standard Test Method for
Distillation Range of Volatile Organic Liquids, as outlined in ASTM D1078.[2][3][4][5]

Methodology:

o Apparatus: A distillation flask, condenser, graduated receiving cylinder, and a calibrated
thermometer or temperature sensor are required.

o Procedure: A specified volume of the diethyl glutaconate sample is placed in the distillation
flask. The flask is heated, and the vapor is passed through the condenser. The temperature
at which the first drop of condensate falls from the condenser is recorded as the initial boiling
point. The temperature is continuously monitored as the distillation proceeds. The boiling
range is the temperature difference between the initial boiling point and the temperature at
which the last of the liquid evaporates. For a pure substance like diethyl glutaconate, this
range is expected to be narrow.

« Significance: This method provides a measure of the volatility of the liquid and is a key
indicator of its purity.[5]

Density Measurement (ASTM D4052)

The density of liquid diethyl glutaconate is determined using the Standard Test Method for
Density, Relative Density, and API Gravity of Liquids by Digital Density Meter, as specified in
ASTM D4052.[6][7][8][°][10]

Methodology:

o Apparatus: A digital density meter with an oscillating U-tube is used. The instrument must be
calibrated with certified reference standards.

e Procedure: A small sample of diethyl glutaconate is injected into the thermostatted U-tube
of the density meter. The instrument measures the oscillation period of the U-tube containing
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the sample. This period is then converted to a density value based on the instrument's
calibration. The measurement is typically performed at a controlled temperature, such as 25
°C.

 Significance: Density is a fundamental physical property used for quality control, and for
converting mass to volume.[7][9]

Refractive Index Measurement (ASTM D1218)

The refractive index of liquid diethyl glutaconate is determined according to the Standard Test
Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids, as described in
ASTM D1218.[11][12][13][14][15][16]

Methodology:

e Apparatus: A calibrated refractometer, typically an Abbé refractometer, is used. A
monochromatic light source, usually a sodium lamp (D-line), is required.

e Procedure: A small drop of the diethyl glutaconate sample is placed on the prism of the
refractometer. The prism is then closed and the temperature is allowed to equilibrate,
typically to 20 °C. The instrument is adjusted until the dividing line between the light and dark
fields is sharp and centered in the crosshairs of the eyepiece. The refractive index is then
read from the instrument's scale.

« Significance: The refractive index is a characteristic property of a substance and is a
sensitive measure of its purity.[11][16]

Flash Point Determination (ASTM D93)

The flash point of diethyl glutaconate is determined using the Standard Test Methods for
Flash Point by Pensky-Martens Closed Cup Tester, as outlined in ASTM D93.[17][18][19][20]
[21][22][23][24][25]

Methodology:

o Apparatus: A Pensky-Martens closed-cup flash point tester is used. This apparatus consists
of a heated cup with a lid that has openings for a stirrer, a thermometer, and an ignition
source.
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e Procedure: The sample cup is filled with diethyl glutaconate to a specified level. The lid is
secured, and the sample is heated at a controlled rate while being continuously stirred. At
specific temperature intervals, the stirring is stopped, and an ignition source is dipped into
the vapor space above the liquid. The flash point is the lowest temperature at which the
application of the ignition source causes the vapors of the sample to ignite with a brief flash.

 Significance: The flash point is a critical safety parameter that indicates the flammability of
the substance and is used for classifying materials for shipping and handling regulations.[17]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the comprehensive determination of the
physical properties of liquid diethyl glutaconate.
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Workflow for Physical Property Determination of Liquid Diethyl Glutaconate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of Diethyl glutaconate liquid form].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146653#physical-properties-of-diethyl-glutaconate-
liquid-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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